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Compound of Interest

Compound Name: Phosphomycin disodium salt

Cat. No.: B1261671

Phosphomycin Disodium Salt: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, mechanism of
action, and key experimental protocols related to Phosphomycin disodium salt. The
information is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and antimicrobial research.

Chemical Structure and Properties

Phosphomycin disodium salt is the disodium salt of fosfomycin, a broad-spectrum antibiotic.
Its chemical structure is characterized by a unique epoxide ring, which is crucial for its
antibacterial activity.

Chemical Identifiers
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Property Value Reference

Chemical Formula CsHsNaz204P [1112][3]

Molecular Weight 182.02 g/mol [11[2][3]
disodium;[(2R,3S)-3-

IUPAC Name ) [4115]
methyloxiran-2-ylJphosphonate

CAS Number 26016-99-9 [1][2][3]
[Na+].

SMILES String [Na+].C[C@@H]10[C@@H]1  [5][6][7]
P([O-)([O-])=0
QZIQJIKUVIMTDG-

InChl Key [61[7]
JSTPYPERSA-L

Physicochemical Properties

Property Value Reference
White or almost white

Appearance ) [8]
crystalline powder

Solubility Soluble in water [2]

Storage Temperature

2-8°C

[2][6]

Mechanism of Action: Inhibition of Bacterial Cell

Wall Synthesis

Phosphomycin exerts its bactericidal effect by inhibiting the initial step in peptidoglycan

synthesis, an essential component of the bacterial cell wall.[3][9] This unique mechanism of

action differentiates it from many other classes of antibiotics.

The primary target of Phosphomycin is the enzyme UDP-N-acetylglucosamine enolpyruvyl

transferase (MurA).[3][9] Phosphomycin, acting as a phosphoenolpyruvate (PEP) analog,

irreversibly binds to and inhibits MurA.[9] This inhibition occurs through the covalent

modification of a cysteine residue (Cys115 in E. coli) in the active site of the MurA enzyme.[9]
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By blocking the action of MurA, Phosphomycin prevents the formation of N-acetylmuramic acid,
a critical precursor for peptidoglycan synthesis, ultimately leading to cell lysis and bacterial
death.[10]

To enter the bacterial cell, Phosphomycin utilizes two transport systems: the L-alpha-
glycerophosphate (GIpT) transporter and the hexose phosphate (UhpT) transporter.[2][9]
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Inhibition of bacterial cell wall synthesis by Phosphomycin.

Experimental Protocols

This section details methodologies for key experiments involving Phosphomycin disodium

salt.

Antimicrobial Susceptibility Testing (AST) - Agar
Dilution Method

The agar dilution method is a standard procedure for determining the Minimum Inhibitory

Concentration (MIC) of an antibiotic.
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Materials:

Phosphomycin disodium salt powder (analytical grade)
Mueller-Hinton Agar (MHA)

Glucose-6-phosphate (G6P) solution (25 pg/mL final concentration)
Sterile petri dishes

Sterile test tubes

Micropipettes and sterile tips

0.5 McFarland turbidity standard

Sterile saline (0.85% NacCl)

Bacterial culture of the test organism

Quality control strains (e.g., Escherichia coli ATCC® 25922)

Procedure:

Preparation of Phosphomycin Stock Solution: Aseptically prepare a stock solution of
Phosphomycin disodium salt in a suitable sterile solvent (e.g., water).

Preparation of Agar Plates:

o Prepare MHA according to the manufacturer's instructions and sterilize.
o Cool the molten agar to 45-50°C.

o Add G6P to the molten MHA to a final concentration of 25 pg/mL.

o Prepare a series of twofold dilutions of the Phosphomycin stock solution.

o Add a specific volume of each Phosphomycin dilution to separate aliquots of the molten
MHA to achieve the desired final concentrations.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1261671?utm_src=pdf-body
https://www.benchchem.com/product/b1261671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Pour the antibiotic-containing agar into sterile petri dishes and allow them to solidify. A no-
antibiotic control plate should also be prepared.

e Inoculum Preparation:
o From a pure culture, suspend several colonies of the test organism in sterile saline.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard
(approximately 1.5 x 108 CFU/mL).

o Dilute the standardized inoculum as required for the spotting apparatus.
e Inoculation:

o Spot a standardized volume of the diluted bacterial suspension onto the surface of each
agar plate, including the control plate.

e Incubation:
o Incubate the plates at 35 *+ 2°C for 16-20 hours.
e Reading Results:

o The MIC is the lowest concentration of Phosphomycin that completely inhibits visible
growth of the organism.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Phosphomycin
Stock Solution

Prepare Bacterial Inoculum

Prepare MHA with G6P (0.5 McFarland)

Create Serial Dilutions
of Phosphomycin in Agar

Inoculate Plates with
Test Organism

Incubate Plates
(35°C, 16-20h)

Observe Plates for
Bacterial Growth

:

Determine MIC
(Lowest Concentration with No Growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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